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Compound of Interest

Compound Name: Bis(dichlorosilyl)methane

Cat. No.: B095708

An In-depth Technical Guide to
Bis(dichlorosilyl)methane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of bis(dichlorosilyl)methane, a key
intermediate in organosilicon chemistry. This document details its chemical properties,
synthesis, and reactivity, offering valuable information for professionals in research and
development.

Chemical Identity and Properties

Bis(dichlorosilyl)methane, with the CAS number 18081-42-0, is a versatile bifunctional
organosilicon compound.[1][2][3] Its structure features two dichlorosilyl groups attached to a
central methylene bridge.

Table 1: Chemical and Physical Properties of Bis(dichlorosilyl)methane
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Property Value Source
CAS Number 18081-42-0 [11[2][3]
Molecular Formula CH2ClaSi2 [2]
Molecular Weight 212.0 g/mol [11[2]
Appearance Colorless liquid [1]
Refractive Index (n20/D) 1.468 [1]
Boiling Point Not specified [1]
Melting Point Not specified

Density Not specified [1]
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Note: Specific values for boiling point, melting point, and density are not readily available in
published literature.

Synthesis of Bis(dichlorosilyl)methane

The primary industrial synthesis of bis(dichlorosilyl)methane is a modified "direct process," a
cornerstone of organosilicon chemistry.[1] This process involves the reaction of elemental
silicon with a mixture of methylene chloride (CH2Clz2) and hydrogen chloride (HCI) in the
presence of a copper catalyst.[1]

The addition of hydrogen chloride is a critical optimization that suppresses the decomposition
of methylene chloride and reduces the formation of undesirable polymeric carbosilanes.[1] The
reaction is typically carried out in a stirred bed reactor at temperatures ranging from 260 to
340°C.[4] Research has indicated that an optimal molar ratio of methylene chloride to hydrogen
chloride for the synthesis is 1:4.[1] This process yields bis(dichlorosilyl)methane and
(dichlorosilyl)(trichlorosilyl)methane as the major products.[1]

Experimental Protocol: Direct Synthesis
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The following is a representative experimental protocol for the synthesis of
bis(dichlorosilyl)methane based on the direct process.

Materials:

Elemental silicon powder

Copper catalyst

Methylene chloride (CH2Clz2)

Hydrogen chloride (HCI) gas

Inert gas (e.g., Argon or Nitrogen)

Equipment:

 Stirred bed reactor equipped with a gas inlet, outlet, and temperature control system
e Condenser and collection flask

 Distillation apparatus

Procedure:

o The stirred bed reactor is charged with elemental silicon powder and a copper catalyst under
an inert atmosphere.

e The reactor is heated to the reaction temperature, typically between 260°C and 340°C.

e A gaseous mixture of methylene chloride and hydrogen chloride, with a molar ratio of
approximately 1:4, is introduced into the reactor.

e The reaction is allowed to proceed, and the volatile products are passed through a
condenser and collected.

e The collected crude product, a mixture of chlorosilanes, is then purified by fractional
distillation to isolate bis(dichlorosilyl)methane.
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Caption: Direct Synthesis of Bis(dichlorosilyl)methane.

Chemical Reactivity and Applications

The reactivity of bis(dichlorosilyl)methane is dominated by the highly susceptible silicon-
chlorine (Si-Cl) bonds, which are prone to nucleophilic substitution. This reactivity makes it a
valuable precursor for a wide range of organosilicon compounds and materials.

Nucleophilic Substitution Reactions

The Si-Cl bonds can be readily cleaved by various nucleophiles, allowing for the introduction of
different functional groups.

» Alcoholysis: Reaction with alcohols (ROH) in the presence of a hydrogen chloride scavenger
(e.g., a tertiary amine) yields bis(dialkoxysilyl)methanes. These derivatives are important
intermediates in the synthesis of silicon-containing polymers and materials.

¢ Aminolysis: Reaction with primary or secondary amines (RzNH) results in the formation of
bis(diaminosilyl)methanes.
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Experimental Protocol: General Nucleophilic
Substitution (Alcoholysis Example)

The following is a generalized experimental protocol for the alcoholysis of
bis(dichlorosilyl)methane.

Materials:

Bis(dichlorosilyl)methane

Anhydrous alcohol (e.g., ethanol)

Anhydrous non-polar solvent (e.g., toluene or hexane)

Tertiary amine (e.g., triethylamine)

Inert gas (e.g., Argon or Nitrogen)
Equipment:

e Three-neck round-bottom flask equipped with a dropping funnel, condenser, and magnetic
stirrer

 Inert atmosphere setup (e.g., Schlenk line)
o Filtration apparatus
Procedure:

e Asolution of bis(dichlorosilyl)methane in an anhydrous non-polar solvent is prepared in
the three-neck flask under an inert atmosphere.

o A solution of the alcohol and a tertiary amine in the same solvent is added dropwise to the
stirred solution of bis(dichlorosilyl)methane at a controlled temperature (typically 0°C to
room temperature).

 After the addition is complete, the reaction mixture is stirred for several hours at room
temperature or with gentle heating to ensure complete reaction.
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e The resulting mixture, containing the product and the amine hydrochloride salt, is filtered to
remove the salt.

e The solvent is removed from the filtrate under reduced pressure, and the resulting crude
product can be further purified by distillation.

Bis(dichlorosilyl)methane

Nucleophile (e.g., ROH, R2NH) Byproduct (e.g., HCI)

Click to download full resolution via product page

Caption: General Nucleophilic Substitution of Bis(dichlorosilyl)methane.

Applications in Materials Science

A significant application of bis(dichlorosilyl)methane is as a monomer for the synthesis of
polycarbosilanes. These polymers serve as precursors to silicon carbide (SiC) fibers, which are
known for their high strength and thermal stability, making them valuable in the aerospace and
other high-performance industries.[1] The bifunctional nature of bis(dichlorosilyl)methane
allows it to act as a cross-linking agent in polymer chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Bis(dichlorosilyl)methane CAS number and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095708#bis-dichlorosilyl-methane-cas-number-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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